![molecular formula C17H20N8O2 B2593264 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide CAS No. 1797721-69-7](/img/structure/B2593264.png)
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H20N8O2 and its molecular weight is 368.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Research on similar heterocyclic compounds demonstrates a broad interest in synthesizing novel derivatives for antimicrobial applications. For example, studies on antipyrine derivatives and their synthesis from related compounds have shown significant antimicrobial activities against both Gram-positive and Gram-negative bacteria (Mohamed & El-Sayed, 2019). Such research underscores the potential of structurally related compounds in contributing to the development of new antimicrobial agents.
Synthetic Pathways
Synthetic pathways involving related compounds are well-documented, highlighting methods to introduce various functional groups and heterocyclic systems. For instance, the synthesis and reactions of pyrazolo[1,5-a]pyrimidines and their derivatives have been explored, revealing the mechanisms through X-ray diffraction analysis and NMR spectroscopy, which could be relevant for synthesizing and studying the compound (Chimichi et al., 1996).
Molecular Docking and In Vitro Screening
The utility of similar compounds in molecular docking and in vitro screening for identifying potential biological activities is another area of research. A study on newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives highlighted their application in in silico molecular docking screenings towards specific proteins, revealing moderate to good binding energies (Flefel et al., 2018). This approach could be applied to the compound of interest to predict its biological interactions and potential therapeutic uses.
Properties
IUPAC Name |
N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-2-(6-pyrazol-1-ylpyridazin-3-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N8O2/c1-12-9-13(21-17(20-12)24(2)3)10-18-15(26)11-27-16-6-5-14(22-23-16)25-8-4-7-19-25/h4-9H,10-11H2,1-3H3,(H,18,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYXXFRMVRIYAIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N(C)C)CNC(=O)COC2=NN=C(C=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.